Cas no 1211514-66-7 (N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine)

N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine structure
1211514-66-7 structure
Product Name:N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine
CAS No:1211514-66-7
MF:C8H12N2S
MW:168.259280204773
MDL:MFCD14630139
CID:2090831
PubChem ID:46785151
Update Time:2025-04-21

N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-(1-(Thiazol-2-yl)ethyl)cyclopropanamine
    • N-[1-(1,3-thiazol-2-yl)ethyl]cyclopropanamine
    • N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine
    • AKOS010589091
    • DB-319015
    • EN300-167828
    • CS-0275473
    • 1211514-66-7
    • Cyclopropyl-(1-thiazol-2-yl-ethyl)-amine
    • MDL: MFCD14630139
    • Inchi: 1S/C8H12N2S/c1-6(10-7-2-3-7)8-9-4-5-11-8/h4-7,10H,2-3H2,1H3
    • InChI Key: QNJKXOYNQSFSJR-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C)NC1CC1

Computed Properties

  • Exact Mass: 168.07211956g/mol
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2Ų

N-1-(1,3-thiazol-2-yl)ethylcyclopropanamine Pricemore >>

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